Bis((3-pyridyl)methyl)amine
Overview
Description
“Bis((3-pyridyl)methyl)amine” is a compound with the molecular formula C12H13N3 . It is also known by other names such as “3,3’-Dipicolylamine” and “bis(3-pyridylmethyl)amine” among others .
Molecular Structure Analysis
The molecular structure of “Bis((3-pyridyl)methyl)amine” can be represented by the canonical SMILES string "C1=CC(=CN=C1)CNCC2=CN=CC=C2" . The InChI representation is "InChI=1S/C12H13N3/c1-3-11(7-13-5-1)9-15-10-12-4-2-6-14-8-12/h1-8,15H,9-10H2" .Chemical Reactions Analysis
The chemical reactions involving “Bis((3-pyridyl)methyl)amine” often involve challenging coupling of 2-pyridyl nucleophiles with (hetero)aryl electrophiles . The topic encompasses traditional cross-coupling processes, modifications to the Suzuki–Miyaura coupling, as well as alternative nucleophilic reagents and recent developments in C−H activation .Physical And Chemical Properties Analysis
“Bis((3-pyridyl)methyl)amine” has a molecular weight of 199.25 g/mol . More detailed physical and chemical properties may be found in specialized databases or literature .Scientific Research Applications
Application
“Bis((3-pyridyl)methyl)amine” is used in the redetermination of the crystal structure of chloridopalladium(II) chloride monohydrate .
Method of Application
To a solution of bis(pyridin-2-ylmethyl)amine (0.1274 g, 0.639 mmol) in acetone (10 mL) was added Na2PdCl4 (0.1921 g, 0.653 mmol) in H2O (5 mL) and stirred for 2 h at room temperature .
Results
The formed precipitate was separated by filtration, washed with acetone, and dried at 60°C, to give a yellow powder (0.1448 g). Crystals were obtained by slow evaporation from MeOH at room temperature .
Organic Chemistry
Application
“Bis((3-pyridyl)methyl)amine” and related compounds are starting materials or precursors for a variety of valuable substances such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures .
Method of Application
Many synthetic methods for the preparation of bipyridines have been developed but suffer from low conversion rates and harsh reaction conditions. New methods are now being developed .
Results
Problems can be caused by the strong coordination of the product with the metal center decreasing catalytic activity. There are several recent reviews on the synthesis of bipyridine derivatives .
Insulin-Mimetic Potential
Application
“Bis((3-pyridyl)methyl)amine” is used in the formation of novel vanadium complexes, which have shown insulin-mimetic potential .
Method of Application
Two novel vanadium complexes, [VIVO(bp-O)(HSO4)] and [VIVO(bp-OH)Cl2]·CH3OH, where bp-OH is 2-{[bis(pyrid-2-yl)methyl]amine}methylphenol, were prepared and structurally characterized .
Results
The EPR spectra of methanol solutions suggest exchange of Cl− for CH3OH and partial conversion to [VO(bp-OH)(CH3OH)3]2+ . These complexes have shown insulin-mimetic properties .
Catalysts in Atom Transfer Radical Polymerization (ATRP)
Application
“Bis((3-pyridyl)methyl)amine” is used as a ligand for highly active ATRP catalysts .
Method of Application
A facile and efficient two-step synthetic route for p-substituted tris(2-pyridylmethyl)amine (TPMA) ligands was reported to form Cu complexes with the highest activity in ATRP to-date .
Results
The [CuII(TPMANR2)Br]+ complexes exhibited larger energy gaps between frontier molecular orbitals and >0.2 V more negative reduction potentials than [CuII(TPMA)Br]+, indicating >3 orders of magnitude higher ATRP activity .
Ligand in Coordination Chemistry
Application
“Bis((3-pyridyl)methyl)amine” is used as a ligand in coordination chemistry .
Method of Application
The compound is a tertiary amine with three picolyl substituents. It is a white solid that is soluble in polar organic solvents .
Results
As a ligand, it can bind to a variety of metal ions, forming coordination complexes .
Ligand for Copper in Atom Transfer Radical Polymerization (ATRP)
Application
“Bis((3-pyridyl)methyl)amine” is used as a copper ligand in ATRP .
Method of Application
The compound forms a complex with copper ions, which is then used as a catalyst in ATRP .
Results
The copper complex exhibits high activity in ATRP, facilitating the polymerization process .
Future Directions
properties
IUPAC Name |
1-pyridin-3-yl-N-(pyridin-3-ylmethyl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3/c1-3-11(7-13-5-1)9-15-10-12-4-2-6-14-8-12/h1-8,15H,9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEBQXMFOLRVSGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNCC2=CN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50167990 | |
Record name | Pyridine, 3,3'-(iminodimethylene)di- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50167990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis((3-pyridyl)methyl)amine | |
CAS RN |
1656-94-6 | |
Record name | N-(3-Pyridinylmethyl)-3-pyridinemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1656-94-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyridine, 3,3'-(iminodimethylene)di- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001656946 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1656-94-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=86140 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Pyridine, 3,3'-(iminodimethylene)di- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50167990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis[(3-pyridyl)methyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.231 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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